Cas no 1803572-41-9 ((piperidin-2-yl)methyl N,N-diethylcarbamate hydrochloride)

• Product Name: (piperidin-2-yl)methyl N,N-diethylcarbamate hydrochloride
• CAS No: 1803572-41-9
• MDL: MFCD28397731
• CID: 4615879
• PubChem ID: 119031242
• Update Time: 2025-06-08

(piperidin-2-yl)methyl N,N-diethylcarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (Piperidin-2-yl)methyl N,N-diethylcarbamate Hydrochloride
• (piperidin-2-yl)methyl N,N-diethylcarbamate hydrochloride

• MDL： MFCD28397731

Additional information on (piperidin-2-yl)methyl N,N-diethylcarbamate hydrochloride

(Piperidin-2-yl)methyl N,N-diethylcarbamate Hydrochloride (CAS No. 1803572-41-9): An Overview of a Versatile Compound in Pharmaceutical Research

(Piperidin-2-yl)methyl N,N-diethylcarbamate hydrochloride (CAS No. 1803572-41-9) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of carbamates and is characterized by its piperidine ring and diethylcarbamate moiety, which contribute to its pharmacological properties.

The chemical structure of (piperidin-2-yl)methyl N,N-diethylcarbamate hydrochloride is composed of a piperidine ring, which is a six-membered heterocyclic amine, and a diethylcarbamate group attached to a methyl group. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various pharmaceutical formulations. The piperidine ring is known for its ability to modulate the activity of various receptors and enzymes, while the diethylcarbamate moiety provides additional functional groups that can interact with biological targets.

Recent studies have highlighted the potential of (piperidin-2-yl)methyl N,N-diethylcarbamate hydrochloride in several therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving dysregulation of neurotransmitter systems. Research has shown that this compound can modulate the activity of GABA receptors, which play a crucial role in inhibitory neurotransmission. By enhancing GABAergic signaling, (piperidin-2-yl)methyl N,N-diethylcarbamate hydrochloride may offer therapeutic benefits in conditions such as anxiety disorders and epilepsy.

In addition to its potential in neurological disorders, (piperidin-2-yl)methyl N,N-diethylcarbamate hydrochloride has also been investigated for its anti-inflammatory properties. Inflammatory processes are implicated in a wide range of diseases, including autoimmune disorders and chronic pain conditions. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of (piperidin-2-yl)methyl N,N-diethylcarbamate hydrochloride has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, it has been shown to have a reasonable half-life, which may contribute to its sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (piperidin-2-yl)methyl N,N-diethylcarbamate hydrochloride in various therapeutic settings. Early results from phase I trials have demonstrated that the compound is well-tolerated by patients, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and support further investigation into its potential clinical applications.

The synthesis of (piperidin-2-yl)methyl N,N-diethylcarbamate hydrochloride involves several steps, including the formation of the piperidine ring and the attachment of the diethylcarbamate group. Various synthetic routes have been developed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. The ability to synthesize this compound efficiently is crucial for its large-scale production and commercialization.

In conclusion, (piperidin-2-yl)methyl N,N-diethylcarbamate hydrochloride (CAS No. 1803572-41-9) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various conditions.